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Compound of Interest

Compound Name:
2-Amino-2-(naphthalen-2-

yl)propan-1-ol

Cat. No.: B15322594

Get Quote

Chiral amino alcohols are a critical class of organic compounds that serve as fundamental

building blocks in the synthesis of numerous pharmaceutical agents and natural products.[1]

Their biological activity is often intrinsically linked to their specific stereochemistry. The 2-
amino-2-(naphthalen-2-yl)propan-1-ol structure, incorporating a bulky, aromatic naphthalene

moiety, presents a scaffold with significant potential in medicinal chemistry, possibly influencing

receptor binding and pharmacokinetic properties. The development of a robust, scalable, and

efficient synthesis for such molecules is a key objective in process chemistry.[1]

While numerous general strategies exist for the asymmetric synthesis of amino alcohols,

including the use of chiral pools, asymmetric reduction of α-amino ketones, and biocatalytic

methods, a specific, well-documented scale-up procedure for 2-Amino-2-(naphthalen-2-
yl)propan-1-ol is not readily available in the public domain.[2][3] This guide, therefore,

proposes a viable synthetic route based on established chemical principles and provides

detailed protocols adaptable for scale-up.
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A logical and scalable synthetic route to 2-Amino-2-(naphthalen-2-yl)propan-1-ol can be

envisioned starting from the readily available commercial feedstock, 2-acetylnaphthalene. The

proposed three-step synthesis involves an initial bromination at the α-carbon, followed by

amination, and a final stereoselective reduction of the ketone.

Step 1: α-Bromination

Step 2: Amination

Step 3: Reduction

2-acetylnaphthalene

2-bromo-1-(naphthalen-2-yl)ethan-1-one

Br2 or NBS, 
CH3COOH

2-amino-1-(naphthalen-2-yl)ethan-1-one

NH3 (aq.), 
THF

2-Amino-2-(naphthalen-2-yl)propan-1-ol

NaBH4, 
Methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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